Cas no 450412-26-7 (BENZOIC ACID, 3-BROMO-2-IODO-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 3-BROMO-2-IODO-, ETHYL ESTER
• CAS No: 450412-26-7
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 3392090
• PubChem ID: 10066757
• Update Time: 2025-04-21

BENZOIC ACID, 3-BROMO-2-IODO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-2-IODO-, ETHYL ESTER
• 450412-26-7
• E97877
• ethyl 3-bromo-2-iodobenzoate

• Inchi： 1S/C9H8BrIO2/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5H,2H2,1H3
• InChI Key： CICKTZYCLIPLHX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(Br)=C1I

Computed Properties

• Exact Mass: 353.87524Da
• Monoisotopic Mass: 353.87524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų